Cas no 99868-83-4 (1-Piperazineethanamine,N,N,b,4-tetramethyl-)

• Product Name: 1-Piperazineethanamine,N,N,b,4-tetramethyl-
• CAS No: 99868-83-4
• MF: C₁₀H₂₃N₃
• MW: 185.309722185135
• CID: 797413
• PubChem ID: 53431570
• Update Time: 2025-04-19

1-Piperazineethanamine,N,N,b,4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanamine,N,N,b,4-tetramethyl-
• N,N-dimethyl-2-(4-methylpiperazin-1-yl)propan-1-amine
• Piperazine, 1-(2-dimethylamino-1-methylethyl)-4-methyl- (6CI)
• 99868-83-4
• DTXSID20700353

• Inchi： 1S/C10H23N3/c1-10(9-11(2)3)13-7-5-12(4)6-8-13/h10H,5-9H2,1-4H3
• InChI Key： BFFGCZUZWAAJSC-UHFFFAOYSA-N
• SMILES： N1(CCN(C)CC1)C(C)CN(C)C

Computed Properties

• Exact Mass: 185.189
• Monoisotopic Mass: 185.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.7A^2
• XLogP3: 0.5